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Compound of Interest

Compound Name: sec-Octadecylnaphthalene

Cat. No.: B15177776

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sec-octadecylnaphthalene, a
long-chain alkylated polycyclic aromatic hydrocarbon. This document consolidates available
data on its chemical identity, physicochemical properties, and potential biological interactions,
offering a valuable resource for its application in research and development.

Chemical Identification and Properties

sec-Octadecylnaphthalene, identified by the CAS number 94247-61-7, is chemically known
by its IUPAC name, 1-octadecan-2-ylnaphthalene. Its molecular formula is C2sHaa, with a
molecular weight of 380.6 g/mol .

Physicochemical Data Summary

While specific experimental data for sec-octadecylnaphthalene is limited in publicly
accessible literature, general trends for alkylnaphthalenes suggest that increasing the length of
the alkyl chain influences several key properties. Aqueous solubility and vapor pressure are
expected to decrease with a longer alkyl chain, while the octanol-water partition coefficient (log
Kow), a measure of lipophilicity, is expected to increase.
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Synthesis of sec-Octadecylnaphthalene

The primary synthetic route to sec-octadecylnaphthalene is the Friedel-Crafts alkylation of
naphthalene. This electrophilic aromatic substitution reaction involves the reaction of
naphthalene with a suitable octadecyl halide, such as 2-bromooctadecane, in the presence of a
Lewis acid catalyst.

Detailed Experimental Protocol (Proposed)

The following is a proposed experimental protocol for the synthesis of 1-octadecan-2-
ylnaphthalene based on established Friedel-Crafts alkylation procedures for long-chain alkyl
halides.

Materials:

Naphthalene

2-Bromooctadecane

Anhydrous Aluminum Chloride (AICI3)

Anhydrous Dichloromethane (CH2Clz2)

Hydrochloric Acid (HCI), 2M solution
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Saturated Sodium Bicarbonate (NaHCOs3) solution

Anhydrous Magnesium Sulfate (MgSOa)

Hexane

Silica Gel for column chromatography

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under a nitrogen atmosphere, dissolve naphthalene
(1.0 equivalent) in anhydrous dichloromethane.

Cool the solution to 0°C in an ice bath.

Carefully add anhydrous aluminum chloride (1.1 equivalents) to the stirred solution.

Add 2-bromooctadecane (1.0 equivalent) dropwise from the dropping funnel over a period of
30 minutes, maintaining the temperature at 0°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

Upon completion, quench the reaction by slowly pouring the mixture into a beaker containing
crushed ice and 2M hydrochloric acid.

Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers and wash successively with 2M HCI, water, saturated sodium
bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel, eluting with hexane, to
yield pure 1l-octadecan-2-ylnaphthalene.
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Characterization: The structure of the purified product should be confirmed by spectroscopic
methods such as 'H NMR, 3C NMR, and mass spectrometry.

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Synthesis

Naphthalene +
2-Bromooctadecane +
Anhydrous AICI3
in CH2CI2

Friedel-Crafts Alkylation
(0°C to RT, 12-24h)

Quench with
Ice and 2M HCI

Workup

Liquid-Liquid
Extraction

Wash with HCI,
H20, NaHCO3, Brine

Dry with MgSO4
and Concentrate

Purification

Column Chromatography

(Silica Gel, Hexane)

Pure sec-Octadecylnaphthalene

Synthesis and Purification of sec-Octadecylnaphthalene

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/product/b15177776?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: A flowchart illustrating the key stages in the synthesis and purification of sec-
octadecylnaphthalene.

Potential Biological Interactions

Specific studies on the biological activity of sec-octadecylnaphthalene are not readily
available. However, based on the known behavior of other long-chain alkylated aromatic
compounds, some potential interactions can be inferred.

The high lipophilicity of sec-octadecylnaphthalene suggests it is likely to interact with cellular
membranes. This interaction could potentially alter membrane fluidity and affect the function of
membrane-bound proteins.

Furthermore, many lipophilic molecules are known to act as ligands for nuclear receptors,
which are a class of proteins that regulate gene expression. These receptors play crucial roles
in metabolism, development, and homeostasis. It is conceivable that sec-
octadecylnaphthalene could interact with certain nuclear receptors, thereby influencing
cellular signaling pathways. However, this remains a hypothesis that requires experimental
validation.

Logical Relationship Diagram
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Hypothesized Biological Interactions of sec-Octadecylnaphthalene
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Caption: A diagram illustrating the potential logical flow of biological interactions for sec-
octadecylnaphthalene.

Conclusion

sec-Octadecylnaphthalene is a long-chain alkylated naphthalene with a defined chemical
identity. While specific experimental data on its physicochemical properties and biological
activities are scarce, this guide provides a foundational understanding based on established
chemical principles and the behavior of related compounds. The proposed synthetic protocol
offers a starting point for its preparation, and the hypothesized biological interactions highlight
areas for future research. Further investigation is warranted to fully elucidate the properties and
potential applications of this molecule in various scientific and industrial fields.

« To cite this document: BenchChem. [Navigating the Physicochemical and Biological
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PDF]. Available at: [https://www.benchchem.com/product/b15177776#cas-number-and-
iupac-name-for-sec-octadecylnaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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